Cas no 28905-71-7 (Phenol, methyltrinitro-)
Phenol, methyltrinitro- structure
Product Name:Phenol, methyltrinitro-
CAS No:28905-71-7
MF:C7H5N3O7
MW:243.130501508713
CID:259897
PubChem ID:193643
Update Time:2025-04-19
Phenol, methyltrinitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, methyltrinitro-
- 5-methyl-2,3,4-trinitrophenol
- Methyltrinitrophenol
- Phenol,methyltrinitro
- Trinitrocresolate
- DTXSID00183105
- 28905-71-7
- 5-METHYL-2,3,4-TRINITRO-PHENOL
-
- Inchi: 1S/C7H5N3O7/c1-3-2-4(11)6(9(14)15)7(10(16)17)5(3)8(12)13/h2,11H,1H3
- InChI Key: VIGWOECDNBSOGQ-UHFFFAOYSA-N
- SMILES: OC1=CC(C)=C(C(=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 243.01300
- Monoisotopic Mass: 243.01274951g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 158Ų
Experimental Properties
- PSA: 157.69000
- LogP: 2.99480
Phenol, methyltrinitro- Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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